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Abstract
Galactose, a C-4 epimer of glucose, is a fundamental monosaccharide in various biological

processes. It exists as two stereoisomers, L-galactose and D-galactose, which are

enantiomers with distinct structural configurations and divergent biological roles. While D-

galactose is the predominantly occurring form in nature and a key component of the

disaccharide lactose, L-galactose is comparatively rare but plays a crucial role in specific

metabolic pathways, notably in the biosynthesis of vitamin C in plants. This technical guide

provides an in-depth exploration of the core differences between L- and D-galactose,

encompassing their structural properties, metabolic pathways, and the experimental protocols

for their differentiation and analysis.

Structural Configuration and Physicochemical
Properties
L- and D-galactose are non-superimposable mirror images of each other, a property known as

enantiomerism.[1] Their shared chemical formula is C6H12O6.[2] The distinction between the

D and L forms is determined by the orientation of the hydroxyl (-OH) group on the chiral carbon

furthest from the carbonyl group (C5). In the Fischer projection, D-galactose has the -OH group

on the right, whereas L-galactose has it on the left.[1] This seemingly subtle difference in
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stereochemistry leads to significant variations in their biological activities and physicochemical

properties.

Data Presentation: Physicochemical Properties
The following table summarizes the key quantitative data for L- and D-galactose, facilitating a

direct comparison of their properties.

Property D-Galactose L-Galactose References

Molar Mass ( g/mol ) 180.156 180.16 [2][3]

Melting Point (°C) 168–170 163-167

Specific Optical

Rotation ([α]D)

+80.2° (equilibrium in

water)

-75° to -82° (c=1 in

H2O with NH3 aq.)

Solubility in Water 650 g/L (20 °C) Soluble

Appearance White solid/powder White powder

Biological Significance and Metabolic Pathways
The biological roles of L- and D-galactose are distinctly different, primarily due to the

stereospecificity of enzymes.

D-Galactose: The Leloir Pathway
D-galactose is a primary energy source in many organisms and is metabolized through the

highly conserved Leloir pathway. This pathway converts D-galactose into glucose-1-phosphate,

which can then enter glycolysis. The key enzymes in this pathway are galactokinase (GALK),

galactose-1-phosphate uridyltransferase (GALT), and UDP-galactose 4'-epimerase (GALE).
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Leloir Pathway for D-Galactose Metabolism

D-Galactose Galactose-1-Phosphate
 GALK

UDP-Galactose
 GALT

UDP-Glucose

 GALE

 GALE

Glucose-1-Phosphate Glycolysis

L-Galactose Pathway for Vitamin C Biosynthesis

GDP-D-Mannose GDP-L-Galactose
 GME

L-Galactose-1-Phosphate
 VTC2/VTC5

L-Galactose
 VTC4

L-Galactono-1,4-lactone
 L-GalDH

L-Ascorbic Acid (Vitamin C)
 L-GalL dehydrogenase
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Chiral HPLC Experimental Workflow

Sample Preparation

Inject Sample

Chiral Column Separation

Detection (e.g., RID)

Data Analysis (Chromatogram)

Quantification of L- and D-Galactose
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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